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Get Quote

Discovery and Source

Englerin A was discovered through the screening of plant extracts for new anti-cancer agents.

Aspect Details

Source Plant Phyllanthus engleri, a shrub or small tree native to the dry savannahs of Tanzania,

Zambia, Malawi, Zimbabwe, and Mozambique [1].

Traditional
Uses

Roots used to treat epilepsy; leaves and fruits chewed to alleviate coughs and stomach

aches; root decoctions used for bilharziosis and gonorrhoea [1].

Initial
Discovery

In 2009, American scientists isolated over 30 substances from the plant and identified

(-)-englerin A as particularly effective against renal cancer cells [1].

Key Property Exhibits remarkable potency and selective cytotoxicity, preferentially killing renal

cancer cells while sparing many other cell types [2] [3] [4].

Mechanism of Action

Englerin A induces cell death through a multi-faceted mechanism, primarily by disrupting calcium ion

homeostasis and cellular metabolism. The following diagram illustrates the key signaling pathways and

cellular processes affected.
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Englerin A Mechanism of Action
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The primary molecular targets of Englerin A are the TRPC4 and TRPC5 calcium channels on the cell

surface [1] [5] [4]. Activation of these channels causes a rapid and significant influx of calcium ions,

overloading the cell and initiating a cascade of lethal events [1].

Experimental Data and Protocols

Key findings on Englerin A's activity are summarized from various studies.
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Table 1: Summary of Key Experimental Findings on Englerin A

Study Focus / Cell Line
Used

Key Experimental
Methodologies

Critical Findings / Quantitative
Data

| Target Identification [1] [5] [4] | • Calcium imaging assays • Gene expression profiling • Ion channel

inhibition studies | • Activated TRPC4/TRPC5 channels [5]. • Cells with high TRPC4 expression were most

sensitive [1]. | | Cell Death Mechanisms (A498 cells) [6] | • Flow cytometry for apoptosis/necrosis •

Western blot for caspase activation • Microscopy for autophagic vesicles • Cell cycle analysis | • Induced

apoptosis (caspase-independent) and necrosis [6]. • Induced protective autophagy [6]. • Caused G2/M cell

cycle arrest [6]. • Inhibited AKT and ERK phosphorylation [6]. | | Metabolomics & Lipid Pathway

(A498, UO-31) [3] | • LC-MS/MS metabolomic profiling • Microarray gene expression analysis •

Quantitative PCR & Western blot • Fluorescence confocal microscopy | • Profoundly altered lipid

metabolism within 24 hours [3]. • Generated toxic ceramides [3]. • Induced ER stress and acute

inflammatory response [3]. • Disrupted ER morphology at 25 nM [3]. | | Renal Cancer Selectivity (NCI-

60 Panel) [3] [4] | • High-throughput cytotoxicity screening across NCI-60 cancer cell line panel | • Potent,

selective growth inhibition of renal cancer cells [4]. • IC50 values for most renal cancer cell lines were

below 60 nM [3]. |

Synthesis and Drug Development

The complex structure of Englerin A presents both a challenge and an opportunity for synthesis.

Aspect Details

Total Synthesis First achieved in 2009 by Mathias Christmann's group using nepetalactone from
catnip oil as a renewable starting material [1] [4].

Structural
Analogs

Chlorinated englerins (e.g., compound 3, [Z]-2'-chloroenglerin A) were isolated as
artifacts and also show selective activity against renal cancer cells [2].

Development
Status

Englerin A is in the preclinical investigation stage. The Max Planck Society's Lead
Discovery Center and the National Cancer Institute are working to develop it into a
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Aspect Details

viable drug candidate [1] [4].

Future Research and Development Directions

While highly promising, Englerin A requires further investigation to become a therapeutic agent. Key

challenges include:

Understanding Specificity: Fully elucidating why the mechanism selectively kills cancer cells

despite TRPC4/TRPC5 presence in some healthy cells [4].
Optimizing Properties: Improving drug-like characteristics through synthesis of analogs to enhance

efficacy or reduce potential toxicity [2].
Translating to Clinic: Bridging the gap between laboratory studies and human trials, which may take

several years [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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phyllanthus-engleri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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